Cas no 656798-47-9 (Benzenamine, 4-[(pentafluorophenyl)ethynyl]-)

• Product Name: Benzenamine, 4-[(pentafluorophenyl)ethynyl]-
• CAS No: 656798-47-9
• MF: C₁₄H₆F₅N
• MW: 283.196160793304
• CID: 1690529
• PubChem ID: 85931872
• Update Time: 2025-04-21

Benzenamine, 4-[(pentafluorophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(pentafluorophenyl)ethynyl]-
• AT15105
• 656798-47-9
• 4-((PERFLUOROPHENYL)ETHYNYL)ANILINE

• Inchi： 1S/C14H6F5N/c15-10-9(11(16)13(18)14(19)12(10)17)6-3-7-1-4-8(20)5-2-7/h1-2,4-5H,20H2
• InChI Key： GHQRGKWQOLDPQZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C#CC1C=CC(=CC=1)N)F)F)F)F

Computed Properties

• Exact Mass: 283.04208
• Monoisotopic Mass: 283.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02